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Compound of Interest

Compound Name: Sorbitan monododecanoate

Cat. No.: B3434989 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

excipient properties is paramount. This guide provides an in-depth analysis of the Hydrophilic-

Lipophilic Balance (HLB) value of Span 20 (Sorbitan Monolaurate), a widely used non-ionic

surfactant.

Understanding the HLB Value of Span 20
Span 20, the trade name for sorbitan monolaurate, is a lipophilic surfactant employed as a

water-in-oil (W/O) emulsifier and stabilizer in a variety of pharmaceutical and cosmetic

formulations.[1][2][3] Its effectiveness in these applications is largely dictated by its HLB value.

The established HLB value for Span 20 is 8.6.[1][4][5][6][7] This value places it in the category

of surfactants that are more soluble in oil than in water, making it ideal for the creation of W/O

emulsions.[2]

Quantitative Data Summary
For clarity and comparative ease, the key quantitative value for Span 20 is presented in the

table below.

Parameter Value

Hydrophilic-Lipophilic Balance (HLB) 8.6
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The HLB System: A Conceptual Overview
The HLB system, developed by Griffin, provides a scale to characterize the degree to which a

surfactant is hydrophilic (water-loving) or lipophilic (oil-loving).[2] The scale ranges from 0 to 20,

with lower values indicating greater lipophilicity and higher values indicating greater

hydrophilicity.

A diagram illustrating the HLB scale and the position of Span 20.

Experimental Determination of HLB Value
The HLB value of ester-based surfactants like Span 20 can be experimentally determined

through methods involving saponification. This protocol outlines the key steps for such a

determination.

Principle
For fatty acid esters of polyhydric alcohols, the HLB value can be calculated using the

saponification number (S) of the ester and the acid number (A) of the fatty acid. The formula is

as follows:

HLB = 20 * (1 - S/A)

The saponification number is the milligrams of potassium hydroxide (KOH) required to saponify

one gram of the fat or oil. The acid number is the milligrams of KOH required to neutralize the

free fatty acids in one gram of the substance.

Experimental Workflow
The following diagram illustrates the workflow for the experimental determination of the HLB

value of Span 20 using the saponification method.
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Determination of Saponification Value (S)

Determination of Acid Value (A) of Lauric Acid

HLB Value Calculation

arrow Weigh Span 20 Sample

Add Alcoholic KOH Solution

Reflux the Mixture

Titrate with Standardized HCl

Calculate Saponification Value

Calculate HLB using:
HLB = 20 * (1 - S/A)

Weigh Lauric Acid Sample

Dissolve in Neutralized Alcohol

Titrate with Standardized KOH

Calculate Acid Value

Click to download full resolution via product page

Workflow for the experimental determination of HLB value via saponification.
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Detailed Protocol
Materials:

Span 20 (Sorbitan Monolaurate)

Lauric Acid

Potassium Hydroxide (KOH)

Hydrochloric Acid (HCl)

Ethanol

Phenolphthalein indicator

Reflux apparatus

Burette and titration equipment

Analytical balance

Procedure for Saponification Value (S):

Accurately weigh approximately 2 grams of Span 20 into a round-bottom flask.

Add 25 mL of 0.5 N alcoholic KOH solution.

Connect the flask to a reflux condenser and heat the mixture in a boiling water bath for 30

minutes.

Perform a blank titration simultaneously with 25 mL of the alcoholic KOH solution without the

Span 20 sample.

After cooling, add a few drops of phenolphthalein indicator to both the sample and blank

flasks.

Titrate the excess KOH with standardized 0.5 N HCl until the pink color disappears.
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Calculate the saponification value using the formula: S = [(Volume of HCl for blank - Volume

of HCl for sample) * Normality of HCl * 56.1] / Weight of sample (g)

Procedure for Acid Value (A) of Lauric Acid:

Accurately weigh approximately 1 gram of lauric acid into a flask.

Add 50 mL of neutralized alcohol (ethanol) and warm to dissolve.

Add a few drops of phenolphthalein indicator.

Titrate with a standardized 0.1 N KOH solution until a faint pink color persists.

Calculate the acid value using the formula: A = [Volume of KOH * Normality of KOH * 56.1] /

Weight of sample (g)

Calculation of HLB Value:

Utilize the determined saponification value (S) of Span 20 and the acid value (A) of lauric acid

in the following equation to calculate the HLB value of Span 20:

HLB = 20 * (1 - S/A)

This in-depth guide provides the foundational knowledge and experimental framework for

understanding and verifying the HLB value of Span 20, a critical parameter for formulation

scientists and researchers in the pharmaceutical and related industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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